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Formoterol beta-D-glucuronide Formoterol beta-D-glucuronide Formoterol O-β-D-glucuronide is a metabolite of formoterol.
Brand Name: Vulcanchem
CAS No.: 615551-59-2
VCID: VC0120426
InChI: InChI=1S/C25H32N2O10/c1-13(9-14-3-6-16(35-2)7-4-14)26-11-18(29)15-5-8-19(17(10-15)27-12-28)36-25-22(32)20(30)21(31)23(37-25)24(33)34/h3-8,10,12-13,18,20-23,25-26,29-32H,9,11H2,1-2H3,(H,27,28)(H,33,34)/t13-,18+,20+,21+,22-,23+,25-/m1/s1
SMILES: CC(CC1=CC=C(C=C1)OC)NCC(C2=CC(=C(C=C2)OC3C(C(C(C(O3)C(=O)O)O)O)O)NC=O)O
Molecular Formula: C25H32N2O10
Molecular Weight: 520.5 g/mol

Formoterol beta-D-glucuronide

CAS No.: 615551-59-2

Cat. No.: VC0120426

Molecular Formula: C25H32N2O10

Molecular Weight: 520.5 g/mol

* For research use only. Not for human or veterinary use.

Formoterol beta-D-glucuronide - 615551-59-2

Specification

Description Formoterol O-β-D-glucuronide is a metabolite of formoterol.
CAS No. 615551-59-2
Molecular Formula C25H32N2O10
Molecular Weight 520.5 g/mol
IUPAC Name (2S,3S,4S,5R,6S)-6-[2-formamido-4-[(1R)-1-hydroxy-2-[[(2R)-1-(4-methoxyphenyl)propan-2-yl]amino]ethyl]phenoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
Standard InChI InChI=1S/C25H32N2O10/c1-13(9-14-3-6-16(35-2)7-4-14)26-11-18(29)15-5-8-19(17(10-15)27-12-28)36-25-22(32)20(30)21(31)23(37-25)24(33)34/h3-8,10,12-13,18,20-23,25-26,29-32H,9,11H2,1-2H3,(H,27,28)(H,33,34)/t13-,18+,20+,21+,22-,23+,25-/m1/s1
Standard InChI Key CHNNYXWDVZXHPK-WUTHJAFQSA-N
Isomeric SMILES C[C@H](CC1=CC=C(C=C1)OC)NC[C@@H](C2=CC(=C(C=C2)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)C(=O)O)O)O)O)NC=O)O
SMILES CC(CC1=CC=C(C=C1)OC)NCC(C2=CC(=C(C=C2)OC3C(C(C(C(O3)C(=O)O)O)O)O)NC=O)O
Canonical SMILES CC(CC1=CC=C(C=C1)OC)NCC(C2=CC(=C(C=C2)OC3C(C(C(C(O3)C(=O)O)O)O)O)NC=O)O

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